Cas no 1368166-87-3 (2-Amino-5-bromo-3-methylthiophene)

• Product Name: 2-Amino-5-bromo-3-methylthiophene
• CAS No: 1368166-87-3
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD22061984
• CID: 5179437
• Update Time: 2025-05-24

2-Amino-5-bromo-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-methylthiophene
• SY268433

• MDL： MFCD22061984
• Inchi： 1S/C5H6BrNS/c1-3-2-4(6)8-5(3)7/h2H,7H2,1H3
• InChI Key： CVPZYRPZEGEBTM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3

Additional information on 2-Amino-5-bromo-3-methylthiophene

Comprehensive Overview of 2-Amino-5-bromo-3-methylthiophene (CAS No. 1368166-87-3): Properties, Applications, and Industry Insights

2-Amino-5-bromo-3-methylthiophene (CAS No. 1368166-87-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This brominated thiophene derivative is characterized by its unique molecular structure, combining an amino group at the 2-position and a bromine atom at the 5-position of the thiophene ring. The compound's structural versatility makes it a valuable intermediate in organic synthesis, particularly in the development of functionalized polymers, pharmaceutical active ingredients, and agrochemicals.

Recent trends in drug discovery and material innovation have increased demand for 2-Amino-5-bromo-3-methylthiophene. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, especially in targeting kinase inhibitors and GPCR modulators. The compound's electron-rich thiophene core and bromine substituent offer excellent opportunities for further functionalization through cross-coupling reactions, making it a favorite among medicinal chemists.

From a material science perspective, 2-Amino-5-bromo-3-methylthiophene serves as a precursor for conducting polymers used in organic electronics. Its incorporation into π-conjugated systems enhances charge transport properties, which is crucial for developing organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The compound's thermal stability and processability make it suitable for solution-processed devices, aligning with the industry's shift toward flexible electronics.

Quality control of CAS No. 1368166-87-3 typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Suppliers often provide the compound with ≥98% purity, meeting the stringent requirements of pharmaceutical GMP standards. Storage recommendations usually include protection from light and moisture at controlled temperatures to maintain the compound's chemical integrity.

The synthesis of 2-Amino-5-bromo-3-methylthiophene typically involves bromination reactions of precursor thiophenes followed by amination processes. Recent green chemistry approaches have focused on optimizing these synthetic routes to improve atom economy and reduce environmental impact, responding to growing concerns about sustainable chemical production.

Market analysts note increasing interest in brominated heterocycles like 2-Amino-5-bromo-3-methylthiophene, driven by expanding applications in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's structure-activity relationship (SAR) potential continues to make it a subject of numerous patent applications, particularly in cancer research and neurological disorder therapeutics.

For researchers working with CAS No. 1368166-87-3, proper handling procedures should always be followed, including the use of appropriate personal protective equipment (PPE). While not classified as hazardous under standard conditions, all chemical substances require careful risk assessment before use in laboratory settings.

The future outlook for 2-Amino-5-bromo-3-methylthiophene appears promising, with emerging applications in bioimaging probes and metal-organic frameworks (MOFs). Its combination of electronic properties and biocompatibility positions it as a key player in the development of next-generation theranostic agents and smart materials.